4-Methylphenyl 4-[(4-methylphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl sulfone

• IUPAC Name: 4-(4-methylphenyl)sulfanyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidine
• InChI: InChI=1S/C24H20N2O2S2/c1-17-8-12-20(13-9-17)29-24-22(30(27,28)21-14-10-18(2)11-15-21)16-25-23(26-24)19-6-4-3-5-7-19/h3-16H,1-2H3
• InChI Key: AXSVOVWVUFSSNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC(=NC=C2S(=O)(=O)C3=CC=C(C=C3)C)C4=CC=CC=C4
• Molecular Formula: C24H20N2O2S2
• Molecular Weight: 432.6 g/mol

Description

4-Methylphenyl 4-[(4-methylphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl sulfone is a chemical compound with the molecular formula C24H20N2O2S2. It is available from various suppliers.

Scientific Research Applications

High-Refractive-Index Polyimides

Research by Tapaswi et al. (2015) explores transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds closely related to 4-Methylphenyl 4-[(4-methylphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl sulfone. These polyimides exhibit high refractive indices and small birefringence, alongside good thermomechanical stabilities. Such properties make them suitable for applications in advanced optoelectronic devices (Tapaswi et al., 2015).

Pyrimidinyl Sulphones Reactivity

The work of Brown and Ford (1967) investigates the formation and reactivity of pyrimidinyl sulphones, laying the groundwork for the synthesis of novel compounds with potential applications in various fields, including pharmaceuticals and materials science. Their study provides insights into the chemical behavior of sulphones and sulphoxides, which are crucial for the development of new chemical entities (Brown & Ford, 1967).

Infrared Spectroscopy of Sulfonamide Derivatives

Research on the infrared spectra of sulfonamide derivatives, including pyrimidine derivatives, by Uno et al. (1963), contributes to the understanding of the structural characteristics and potential applications of these compounds in analytical chemistry and material characterization (Uno et al., 1963).

Herbicide Development

He et al. (2007) conducted a study on pyrimidinylthiobenzoates as acetohydroxyacid synthase inhibitors. These compounds, which include structures related to the queried chemical, demonstrate the potential for development into herbicides. The research integrates molecular docking and QSAR models, highlighting the utility of pyrimidinyl sulfone derivatives in agricultural science (He et al., 2007).

Green-Emitting Iridium(III) Complexes

Constable et al. (2014) explore green-emitting iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands. This research suggests applications in light-emitting devices, where the specific chemical functionalities of compounds like this compound could be utilized to tune the photophysical properties of iridium complexes (Constable et al., 2014).